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Compound of Interest

Compound Name: CALRETICULIN

Cat. No.: B1178941 Get Quote

Essential Safety and Handling Guide for
CALRETICULIN
This guide provides crucial safety and logistical information for laboratory professionals

handling CALRETICULIN (CALR). The following procedures are designed to ensure the safe

handling, use, and disposal of this protein, fostering a secure research environment.

Hazard Identification and Safety Precautions
Purified CALRETICULIN is generally not classified as a hazardous substance. However, it is

essential to handle it with the standard care afforded to all biological reagents in a laboratory

setting. Some commercial kits containing CALRETICULIN may include other components,

such as buffers or preservatives, that could present hazards like skin or eye irritation[1]. Always

consult the specific Safety Data Sheet (SDS) for the product you are using. General safety

precautions include avoiding contact with skin and eyes and preventing inhalation[1].

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

CALRETICULIN.
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PPE Category Item Specification Rationale

Hand Protection Gloves
Nitrile or latex,

disposable

Prevents direct skin

contact with the

protein solution and

potential

contaminants.

Eye Protection Safety glasses With side shields

Protects eyes from

accidental splashes of

the protein solution.

Body Protection Laboratory coat
Standard, long-

sleeved

Protects skin and

personal clothing from

contamination.

Respiratory Not generally required

Use in a well-

ventilated area. A

fume hood may be

used if generating

aerosols.

Minimizes the risk of

inhaling aerosols,

although

CALRETICULIN is not

considered a

respiratory hazard

under normal handling

conditions.

Operational Plan: Step-by-Step Handling Protocol
Preparation: Before handling, ensure the work area is clean and decontaminated. Have all

necessary equipment and reagents readily available.

Personal Protective Equipment: Don the appropriate PPE as detailed in the table above.

Thawing: If frozen, thaw the CALRETICULIN solution on ice to maintain its integrity. Avoid

repeated freeze-thaw cycles.

Handling:

Use sterile, disposable pipette tips to handle the protein solution.
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Avoid creating aerosols. If there is a risk of aerosol generation, perform the work in a

biological safety cabinet.

Do not eat, drink, or smoke in the laboratory area.

Spill Management:

In case of a small spill, absorb the liquid with an inert material.

Decontaminate the area with a suitable disinfectant, such as a 10% bleach solution,

followed by a water rinse.

Dispose of the cleanup materials in the appropriate waste container.

Storage: Store CALRETICULIN as recommended by the supplier, typically at -20°C or -80°C

for long-term storage.

Disposal Plan
Proper disposal of CALRETICULIN and associated waste is critical to maintaining laboratory

safety and environmental compliance.

Liquid Waste (Non-hazardous):

Inactivation (Recommended): Treat the CALRETICULIN solution with a 10% bleach

solution to a final concentration of at least 1% bleach for a minimum of 30 minutes.

Neutralization: If required by local regulations, neutralize the bleach with a suitable agent

like sodium thiosulfate.

Drain Disposal: Dispose of the inactivated solution down the drain with copious amounts

of water.

Liquid Waste (Biohazardous): If the CALRETICULIN has been used in experiments involving

biohazardous materials (e.g., infectious agents), it must be decontaminated, typically by

autoclaving, before disposal as regulated medical waste.

Solid Waste:
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Non-contaminated: Dispose of items like gloves, tubes, and paper towels that are not

contaminated with biohazardous materials in the regular laboratory trash.

Contaminated: Solid waste contaminated with biohazardous materials should be placed in

a designated biohazard bag and autoclaved before disposal.

Sharps Waste: Any sharp objects, such as pipette tips or needles, contaminated with

CALRETICULIN should be disposed of in a designated, puncture-proof sharps container.

CALRETICULIN in Immunogenic Cell Death (ICD)
Signaling
The following diagram illustrates the signaling pathway leading to the cell surface exposure of

CALRETICULIN during immunogenic cell death, a critical "eat-me" signal for phagocytic cells.

[1][2][3]
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Start: Cell Lysate
(e.g., E. coli expressing His-tagged CALR)

High-Speed Centrifugation
(Clarify Lysate)

Affinity Chromatography
(e.g., Ni-NTA for His-tag)

Wash Column
(Remove non-specific proteins)

Elution
(e.g., with Imidazole)

Dialysis
(Buffer Exchange)

Purified CALRETICULIN
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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